Tertiary butyl alcohol dihydrate

• Molecular Formula: C4H14O3
• Molecular Weight: 110.15 g/mol
• IUPAC Name: 2-methylpropan-2-ol;dihydrate
• InChI: InChI=1S/C4H10O.2H2O/c1-4(2,3)5;;/h5H,1-3H3;2*1H2
• InChI Key: XQUKHYXUTCHCRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)O.O.O
• CAS No.: 153205-82-4

Description

Tertiary butyl alcohol dihydrate, also known as 2-methyl-2-propanol dihydrate, is a chemical compound with the molecular formula (CH₃)₃COH·2H₂O. It is a tertiary alcohol, meaning the carbon atom holding the hydroxyl group is attached to three other carbon atoms. This compound is a colorless solid with a camphor-like odor and is miscible with water, ethanol, and diethyl ether .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tertiary butyl alcohol dihydrate can be synthesized through the hydration of isobutylene. This process involves mixing isobutylene with concentrated sulfuric acid and water in a reaction vessel. The sulfuric acid acts as a catalyst, facilitating the hydration reaction .

Industrial Production Methods: Industrially, tertiary butyl alcohol is produced as a byproduct of propylene oxide production from isobutane. It can also be synthesized via the catalytic hydration of isobutylene or through a Grignard reaction between acetone and methylmagnesium chloride .

Types of Reactions:

Oxidation: Tertiary butyl alcohol is resistant to oxidation due to the lack of a hydrogen atom on the carbon bearing the hydroxyl group.

Substitution: It reacts with hydrogen chloride to form tertiary butyl chloride via an S_N1 mechanism.

Dehydration: In the presence of strong acids like sulfuric acid, tertiary butyl alcohol can undergo dehydration to form isobutylene.

Common Reagents and Conditions:

Hydrogen chloride: for substitution reactions.

Sulfuric acid: for dehydration reactions.

Major Products:

Tertiary butyl chloride: from substitution reactions.

Isobutylene: from dehydration reactions.

Scientific Research Applications

Tertiary butyl alcohol dihydrate has several applications in scientific research:

Chemistry: Used as a solvent in various chemical reactions and as a reagent in organic synthesis.

Biology: Employed in the preparation of biological samples for freeze-drying (lyophilization) due to its ability to form fine needle-shaped ice crystals.

Medicine: Utilized in the stabilization of thermolabile therapeutic agents during freeze-drying.

Industry: Applied in the production of perfumes, fragrances, and as a fuel additive.

Mechanism of Action

The mechanism of action of tertiary butyl alcohol dihydrate involves its ability to act as a solvent and a reagent in various chemical reactions. In substitution reactions, it forms a stable tertiary carbocation intermediate, which then reacts with nucleophiles . In dehydration reactions, the hydroxyl group is protonated, leading to the formation of a carbocation and subsequent elimination of water to form an alkene .

Comparison with Similar Compounds

• 1-Butanol
• Isobutanol
• Butan-2-ol

Comparison:

• 1-Butanol and isobutanol are primary and secondary alcohols, respectively, and are more prone to oxidation compared to tertiary butyl alcohol.
• Butan-2-ol is a secondary alcohol and can be oxidized to a ketone, unlike tertiary butyl alcohol, which resists oxidation .

Tertiary butyl alcohol dihydrate stands out due to its resistance to oxidation and its unique ability to form stable carbocations, making it valuable in various chemical reactions and industrial applications.